1-Methyl-6-oxaspiro[4.6]undec-8-ene

Specification

• Molecular Formula: C11H18O
• Molecular Weight: 166.26 g/mol
• IUPAC Name: 4-methyl-6-oxaspiro[4.6]undec-8-ene
• Standard InChI: InChI=1S/C11H18O/c1-10-6-5-8-11(10)7-3-2-4-9-12-11/h2,4,10H,3,5-9H2,1H3
• Standard InChI Key: IZLQGTDHQBZWSO-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC12CCC=CCO2

Introduction

Structural Characteristics and Molecular Properties

The defining feature of 1-methyl-6-oxaspiro[4.6]undec-8-ene is its spirocyclic architecture, where two rings share a single atom (the spiro-carbon). This configuration imposes significant stereochemical constraints, influencing both reactivity and biological interactions. X-ray crystallographic studies of analogous spiro compounds, such as methyl 8-oxo-2-phenyl-1-oxaspiro[4.5]deca-2,6,9-triene-3-carboxylate, reveal that spiro systems often exhibit near-perpendicular dihedral angles between fused rings (e.g., 89.79° in a 5/6 spiro system). These structural insights suggest that 1-methyl-6-oxaspiro[4.6]undec-8-ene likely adopts a similar rigid conformation, which may enhance its binding specificity to biological targets.

Nuclear Magnetic Resonance (NMR) spectroscopy has been pivotal in elucidating its structure. Distinct chemical shifts in the ¹H NMR spectrum correspond to hydrogen environments influenced by the spiro junction and methyl substituent. For instance, the methyl group at position 1 generates a characteristic singlet near δ 1.2–1.5 ppm, while olefinic protons on the undecene moiety resonate upfield due to electron delocalization.

Table 1: Key Molecular Properties of 1-Methyl-6-oxaspiro[4.6]undec-8-ene

Property	Value
Molecular Formula	C₁₁H₁₈O
Molecular Weight	166.26 g/mol
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	1 (Oxygen atom)
Rotatable Bonds	2
Topological Polar Surface Area	9.23 Ų

Synthetic Approaches and Challenges

The synthesis of 1-methyl-6-oxaspiro[4.6]undec-8-ene typically involves multi-step organic transformations, leveraging bicyclic precursors and strategic functionalization. A common route begins with a bicyclo[4.6]undecane scaffold, which undergoes oxidation to introduce the oxaspiro ring. Key steps include:

• Protection-Deprotection Strategies: Temporary masking of reactive groups (e.g., alcohols or amines) to prevent undesired side reactions during ring formation.

• Coupling Reactions: Transition metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura) to install the methyl group at position 1.

• Ring-Closing Metathesis: A Grubbs catalyst-mediated process to form the undec-8-ene moiety, ensuring regioselectivity and stereochemical control.

Biological Activities and Mechanistic Insights

Preliminary studies indicate that 1-methyl-6-oxaspiro[4.6]undec-8-ene exhibits moderate bioactivity against inflammatory and oncogenic targets. Spiro compounds, in general, are known to interact with G-protein-coupled receptors (GPCRs) and enzymes like cyclooxygenase (COX), which are implicated in inflammation and cancer progression. For example, structurally related spiro derivatives have demonstrated inhibition of 5-lipoxygenase (5-LOX), a key enzyme in leukotriene biosynthesis. While direct evidence for 1-methyl-6-oxaspiro[4.6]undec-8-ene’s mechanism remains limited, its electrophilic spiro-carbon may facilitate covalent binding to nucleophilic residues in active sites, akin to other spiroepoxides.

Future Research Directions

Ongoing research aims to optimize the pharmacokinetic profile of 1-methyl-6-oxaspiro[4.6]undec-8-ene through derivatization. Priorities include:

• Side Chain Modifications: Introducing polar groups (e.g., hydroxyls or amines) to improve water solubility.

• Stereochemical Optimization: Enantioselective synthesis to isolate the most bioactive conformer.

• In Vivo Studies: Evaluating toxicity and efficacy in animal models of disease.